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Cat. No.: B1178834

Get Quote

For researchers in immunology, plant biology, and drug development, the Non-expresser of

Pathogenesis-Related Genes 1 (NPR1) protein is a critical target of study. As a key regulator of

the salicylic acid (SA)-mediated systemic acquired resistance (SAR) in plants, and with

homologs involved in various signaling pathways in other organisms, the ability to reliably

detect and quantify NPR1 is paramount. The selection of a high-quality antibody is a crucial

first step for any successful experiment.

This guide provides a comparative overview of several commercially available NPR1

antibodies. While direct, independent, side-by-side comparative studies with extensive

quantitative data are not readily available in the public domain, this guide compiles and

presents information from manufacturer datasheets to aid in your selection process.

Disclaimer: The data presented here is sourced from publicly available manufacturer

datasheets and has not been independently verified through head-to-head comparative

experiments. Performance can vary depending on the specific experimental conditions, sample

type, and laboratory setup. We strongly recommend consulting the original datasheets and

performing your own validation experiments.
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Quantitative Data Summary of Select NPR1
Antibodies
The following table summarizes key features and recommended applications for a selection of

commercially available NPR1 antibodies. This information is intended to provide a starting point

for your antibody selection process.

Antibody
Name/ID

Host
Species

Clonality Reactivity
Validated
Applicati
ons

Recomm
ended
Dilutions

Manufact
urer

Anti-NPR1

(55116-1-

AP)

Rabbit Polyclonal Human
WB, IHC,

ELISA

WB: 1:300,

IHC: 1:200
Proteintech

Anti-NPR1

(PA5-

29049)

Rabbit Polyclonal
Human,

Rat, Rabbit
WB 1:1000

Thermo

Fisher

Scientific

Anti-NPR1

(HPA03108

7)

Rabbit Polyclonal Human IHC -
Sigma-

Aldrich

Anti-NPR1

(ab4136)
Rabbit Polyclonal

Arabidopsi

s thaliana
WB 1:1000 Agrisera

Anti-NPR-A

(MAB4860)
Mouse Monoclonal Human WB, ELISA

WB: 1

µg/mL

R&D

Systems

Anti-NPR1

(STJ50245

3)

Rabbit Polyclonal
Human,

Mouse, Rat

WB, IHC,

IF, IP,

ELISA

WB: 1:500,

IHC: 1:25-

1:250, IF:

1:25-1:250,

IP: 1:200

St John's

Laboratory

Anti-NPR1

(M2)

(R3506-3)

Rabbit Polyclonal
Arabidopsi

s thaliana
WB

1:500-

1:2,000
Abiocode
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Visualizing Key Processes
To better understand the context in which these antibodies are used, the following diagrams

illustrate the NPR1 signaling pathway and a general workflow for comparing antibody efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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